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Compound of Interest

Compound Name: PK68

Cat. No.: B10819692 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

PK68, a potent and selective inhibitor of receptor-interacting serine/threonine kinase 1 (RIPK1).

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance. PK68, identified by CAS number 2173556-69-7, is a valuable

tool in research focused on inflammatory disorders, cancer metastasis, and necroptosis.[1]

Responsible handling and disposal are paramount for this research chemical.

Chemical and Physical Properties
A summary of the key quantitative data for PK68 is presented in the table below for easy

reference. This information is crucial for understanding the chemical's behavior and for making

informed decisions regarding its handling and disposal.
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Property Value Reference

CAS Number 2173556-69-7 [2][3][4]

Molecular Formula C22H24N4O3S [5][2][4]

Molecular Weight 424.52 g/mol [5][2][6]

Purity ≥98% [3][4]

Appearance Solid [4]

IC50 (RIPK1) ~90 nM [1][5][6]

Solubility in DMSO 85 mg/mL (200.22 mM) [6]

Storage (Powder) -20°C for up to 3 years [3][6]

Storage (in Solvent) -80°C for up to 1 year [3][6]

Experimental Protocols: Safe Handling and Disposal
The following protocols provide detailed methodologies for the safe handling and disposal of

PK68 in a laboratory setting. These steps are based on general best practices for chemical

waste management and should be adapted to comply with local, state, and federal regulations.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times when

handling PK68.

Eye Protection: Use safety glasses or goggles to prevent eye contact.

Body Protection: A laboratory coat is required.

Disposal of Unused PK68 (Solid):

Waste Classification: Unused, pure PK68 should be treated as chemical waste.

Packaging:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/39395
https://www.targetmol.com/compound/pk68
https://www.bioscience.co.uk/product~1354537
https://www.bioscience.co.uk/product~1823410
https://www.medkoo.com/products/39395
https://www.bioscience.co.uk/product~1354537
https://www.bioscience.co.uk/product~1823410
https://www.medkoo.com/products/39395
https://www.selleckchem.com/products/pk68.html
https://www.targetmol.com/compound/pk68
https://www.bioscience.co.uk/product~1354537
https://www.bioscience.co.uk/product~1354537
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1642593/full
https://www.bioscience.co.uk/product~1823410
https://www.selleckchem.com/products/pk68.html
https://www.selleckchem.com/products/pk68.html
https://www.targetmol.com/compound/pk68
https://www.selleckchem.com/products/pk68.html
https://www.targetmol.com/compound/pk68
https://www.selleckchem.com/products/pk68.html
https://www.benchchem.com/product/b10819692?utm_src=pdf-body
https://www.benchchem.com/product/b10819692?utm_src=pdf-body
https://www.benchchem.com/product/b10819692?utm_src=pdf-body
https://www.benchchem.com/product/b10819692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the solid PK68 in a clearly labeled, sealed container.

The label should include the chemical name ("PK68"), CAS number (2173556-69-7), and

any relevant hazard symbols.

Storage: Store the waste container in a designated, well-ventilated chemical waste storage

area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of solid PK68 in regular trash.

Disposal of PK68 Solutions (e.g., in DMSO):

Waste Classification: Solutions of PK68 are considered chemical waste. The solvent (e.g.,

DMSO) will also influence the disposal route.

Packaging:

Collect the PK68 solution in a compatible, leak-proof waste container.

Clearly label the container with the full chemical names of all components (e.g., "PK68 in

DMSO"), their approximate concentrations, and hazard symbols.

Storage: Store the liquid waste container in secondary containment in a designated chemical

waste storage area.

Disposal: Dispose of the waste solution through your institution's hazardous waste

management program. Do not pour PK68 solutions down the drain.

Disposal of Contaminated Labware:

Decontamination: Whenever possible, decontaminate reusable labware (e.g., glassware) by

rinsing with an appropriate solvent. The rinseate must be collected and disposed of as

hazardous waste.

Disposable Labware: Disposable items (e.g., pipette tips, tubes) that have come into contact

with PK68 should be placed in a designated solid chemical waste container.
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Packaging: The solid waste container should be clearly labeled as containing PK68-

contaminated materials.

Disposal: Dispose of the contaminated solid waste through a licensed hazardous waste

disposal company.

Visualizing Procedural and Biological Pathways
To further clarify the proper handling and biological context of PK68, the following diagrams are

provided.
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PK68 Disposal Workflow
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Caption: A flowchart illustrating the decision-making process for the proper disposal of PK68
waste.
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Simplified RIPK1 Signaling Pathway and Inhibition by PK68
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Caption: A diagram showing the central role of RIPK1 in inflammation and necroptosis, and its

inhibition by PK68.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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